methyl 4-({[(1,2-dimethyl-1H-benzimidazol-5-yl)amino]carbonyl}amino)benzoate

• IUPAC Name: methyl 4-[(1,2-dimethylbenzimidazol-5-yl)carbamoylamino]benzoate
• InChI: InChI=1S/C18H18N4O3/c1-11-19-15-10-14(8-9-16(15)22(11)2)21-18(24)20-13-6-4-12(5-7-13)17(23)25-3/h4-10H,1-3H3,(H2,20,21,24)
• InChI Key: HCLVAXCQYIDKIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C)C=CC(=C2)NC(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

Methyl 4-({[(1,2-dimethyl-1H-benzimidazol-5-yl)amino]carbonyl}amino)benzoate, also known as DMHBNB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. DMHBNB is a benzimidazole derivative that has been synthesized using various methods.

Mechanism of Action

Methyl 4-({[(1,2-dimethyl-1H-benzimidazol-5-yl)amino]carbonyl}amino)benzoate has been shown to inhibit the activity of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer cells. The inhibition of CAIX activity leads to a decrease in the pH of the tumor microenvironment, which can inhibit the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
methyl 4-({[(1,2-dimethyl-1H-benzimidazol-5-yl)amino]carbonyl}amino)benzoate has been shown to induce apoptosis (programmed cell death) in cancer cells. methyl 4-({[(1,2-dimethyl-1H-benzimidazol-5-yl)amino]carbonyl}amino)benzoate has also been shown to decrease the migration and invasion of cancer cells. In addition, methyl 4-({[(1,2-dimethyl-1H-benzimidazol-5-yl)amino]carbonyl}amino)benzoate has been shown to decrease the expression of hypoxia-inducible factor 1α (HIF-1α), which is involved in the regulation of tumor growth and angiogenesis.

Advantages and Limitations for Lab Experiments

Methyl 4-({[(1,2-dimethyl-1H-benzimidazol-5-yl)amino]carbonyl}amino)benzoate has several advantages for lab experiments, including its high purity, stability, and solubility in organic solvents. However, methyl 4-({[(1,2-dimethyl-1H-benzimidazol-5-yl)amino]carbonyl}amino)benzoate has some limitations, including its low water solubility and potential toxicity at high concentrations.

Future Directions

Methyl 4-({[(1,2-dimethyl-1H-benzimidazol-5-yl)amino]carbonyl}amino)benzoate has several potential future directions in scientific research. One potential direction is the development of methyl 4-({[(1,2-dimethyl-1H-benzimidazol-5-yl)amino]carbonyl}amino)benzoate-based fluorescent probes for imaging cancer cells. Another potential direction is the development of methyl 4-({[(1,2-dimethyl-1H-benzimidazol-5-yl)amino]carbonyl}amino)benzoate derivatives with improved anti-cancer properties and reduced toxicity. Additionally, methyl 4-({[(1,2-dimethyl-1H-benzimidazol-5-yl)amino]carbonyl}amino)benzoate could be used in combination with other anti-cancer drugs to enhance their efficacy.

Synthesis Methods

Methyl 4-({[(1,2-dimethyl-1H-benzimidazol-5-yl)amino]carbonyl}amino)benzoate can be synthesized using various methods, including the reaction of 4-aminobenzoic acid with 1,2-dimethyl-1H-benzimidazole-5-carbonyl chloride. Another method involves the reaction of 4-aminobenzoic acid with 1,2-dimethyl-1H-benzimidazole-5-carboxylic acid, followed by the reaction with methyl chloroformate. The purity of methyl 4-({[(1,2-dimethyl-1H-benzimidazol-5-yl)amino]carbonyl}amino)benzoate can be increased using recrystallization techniques.

Scientific Research Applications

Methyl 4-({[(1,2-dimethyl-1H-benzimidazol-5-yl)amino]carbonyl}amino)benzoate has shown potential applications in scientific research, particularly in the field of cancer research. Studies have shown that methyl 4-({[(1,2-dimethyl-1H-benzimidazol-5-yl)amino]carbonyl}amino)benzoate has anti-cancer properties and can inhibit the growth of cancer cells. methyl 4-({[(1,2-dimethyl-1H-benzimidazol-5-yl)amino]carbonyl}amino)benzoate has also been used in the development of fluorescent probes for imaging cancer cells.